Cas no 25147-76-6 (1,2,4-Benzenetrimethanol)

• Product Name: 1,2,4-Benzenetrimethanol
• CAS No: 25147-76-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 241465
• PubChem ID: 11469297
• Update Time: 2025-04-19

1,2,4-Benzenetrimethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetrimethanol
• [3,4-bis(hydroxymethyl)phenyl]methanol
• [2,4-bis(hydroxymethyl)-phenyl]methanol
• 1,2,4-tri(hydroxymethyl)benzene
• 1,2,4-Trimethylolbenzol
• 1,2,4-Tris(hydroxymethyl)benzene
• 1,2,4-Tris-hydroxymethyl-benzol
• benzene-1,2,4-trismethanol
• AKOS006292907
• FT-0752404
• (3,4-bis-hydroxymethylphenyl)methanol
• GURNOUFKCXPLSC-UHFFFAOYSA-N
• SCHEMBL63126
• DTXSID30466817
• 25147-76-6

• Inchi： 1S/C9H12O3/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,10-12H,4-6H2
• InChI Key： GURNOUFKCXPLSC-UHFFFAOYSA-N
• SMILES： OCC1C=C(CO)C=CC=1CO

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 60.69000
• LogP: 0.16350
• Solubility: Not determined